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The table below summarizes the core experimental findings on how the 2'-azido modification, including on

guanosine, influences RNA structure as determined by CD spectroscopy.

Aspect Analyzed Experimental Finding Experimental Context

Overall RNA CD spectra indicate retention of a Analysis of a 15-nucleotide hairpin RNA

Conformation typical A-form double helical with site-specific 2'-azido adenosine
geometry [1]. modification [1].

Impact on Modest destabilization; a decrease in  Comparison of the unmodified hairpin

Thermal Stability = melting temperature (T,,) of about 0.8-  (5' -GAAGGGCAACCUUCG) with its 2'-

(Tm) 0.9°C per modification was observed azido-modified counterparts [1].

1.

Experimental Protocol for CD Analysis

The methodology used in the cited studies provides a template for how such CD spectroscopy analyses are

performed [1]:

e Sample Preparation: Synthesize RNA oligonucleotides containing site-specific 2'-azido nucleosides
(e.g., via phosphotriester chemistry [1] or diazotransfer reaction [2]). Purify the RNA, for instance, by
anion-exchange HPLC [1].
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¢ Measurement Parameters:
o Buffer: 150 mM NaCl, 10 mM Naz2HPOa, pH 7.0 [1].

o Temperature Control: The experiment is run with temperature control to monitor melting
behavior.

o Data Collection: CD spectra are acquired across a relevant wavelength range (e.g., 200-320

nm). For thermal melting curves, the ellipticity is monitored at a specific wavelength (e.g., 270
nm) as the temperature is ramped [1].
e Data Analysis:
o Structural Confirmation: The acquired CD spectrum of the modified RNA is compared to the
spectrum of an unmodified control RNA and to known reference spectra for A-form RNA [1] [3].
o Thermal Melting Analysis: The melting temperature (T,,) is determined from the thermal

denaturation curve, which plots ellipticity change against temperature.

Research Context and Workflow

The following diagram illustrates the logical workflow and role of CD spectroscopy in characterizing 2'-

azido-modified RNA, based on the general research context [2] [1]:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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